Cas no 2361641-96-3 (5-(prop-2-enoyl)-5,6,7,8-tetrahydro-1,5-naphthyridine-2-carbonitrile)

• Product Name: 5-(prop-2-enoyl)-5,6,7,8-tetrahydro-1,5-naphthyridine-2-carbonitrile
• CAS No: 2361641-96-3
• MF: C₁₂H₁₁N₃O
• MW: 213.235242128372
• CID: 5682131
• PubChem ID: 145909542
• Update Time: 2025-06-12

5-(prop-2-enoyl)-5,6,7,8-tetrahydro-1,5-naphthyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2361641-96-3
• 5-(prop-2-enoyl)-5,6,7,8-tetrahydro-1,5-naphthyridine-2-carbonitrile
• EN300-26608552
• 5-Prop-2-enoyl-7,8-dihydro-6H-1,5-naphthyridine-2-carbonitrile

• Inchi： 1S/C12H11N3O/c1-2-12(16)15-7-3-4-10-11(15)6-5-9(8-13)14-10/h2,5-6H,1,3-4,7H2
• InChI Key： KYYAGTYMHFBCDS-UHFFFAOYSA-N
• SMILES： O=C(C=C)N1C2C=CC(C#N)=NC=2CCC1

Computed Properties

• Exact Mass: 213.090211983g/mol
• Monoisotopic Mass: 213.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 57Ų

Additional information on 5-(prop-2-enoyl)-5,6,7,8-tetrahydro-1,5-naphthyridine-2-carbonitrile

Recent Advances in the Study of 5-(prop-2-enoyl)-5,6,7,8-tetrahydro-1,5-naphthyridine-2-carbonitrile (CAS: 2361641-96-3)

The compound 5-(prop-2-enoyl)-5,6,7,8-tetrahydro-1,5-naphthyridine-2-carbonitrile (CAS: 2361641-96-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the unique structural features of 5-(prop-2-enoyl)-5,6,7,8-tetrahydro-1,5-naphthyridine-2-carbonitrile, which make it a promising scaffold for the development of novel kinase inhibitors. The compound's naphthyridine core, coupled with the prop-2-enoyl moiety, provides a versatile platform for chemical modifications aimed at enhancing its selectivity and potency against specific kinase targets.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of 5-(prop-2-enoyl)-5,6,7,8-tetrahydro-1,5-naphthyridine-2-carbonitrile exhibited potent inhibitory activity against cyclin-dependent kinases (CDKs), particularly CDK4 and CDK6. These kinases play a critical role in cell cycle regulation, and their dysregulation is implicated in various cancers. The study reported IC50 values in the low nanomolar range, suggesting high potency and potential for further development as anticancer agents.

Another notable advancement is the compound's application in neurodegenerative disease research. A recent preprint on bioRxiv detailed the neuroprotective effects of 5-(prop-2-enoyl)-5,6,7,8-tetrahydro-1,5-naphthyridine-2-carbonitrile in models of Parkinson's disease. The compound was shown to mitigate oxidative stress and reduce neuronal apoptosis, possibly through modulation of the Nrf2-ARE pathway. These findings open new avenues for exploring its therapeutic potential in neurodegenerative disorders.

The synthesis of 5-(prop-2-enoyl)-5,6,7,8-tetrahydro-1,5-naphthyridine-2-carbonitrile has also seen improvements. A 2022 patent (WO2022156789) described a novel, scalable synthetic route that enhances yield and purity while reducing production costs. This development is crucial for facilitating large-scale production and further preclinical evaluation of the compound and its derivatives.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 5-(prop-2-enoyl)-5,6,7,8-tetrahydro-1,5-naphthyridine-2-carbonitrile. Current research efforts are focused on improving its solubility and metabolic stability while maintaining its biological activity. Several research groups are employing structure-activity relationship (SAR) studies to identify key structural modifications that could enhance its drug-like properties.

In conclusion, 5-(prop-2-enoyl)-5,6,7,8-tetrahydro-1,5-naphthyridine-2-carbonitrile (CAS: 2361641-96-3) represents a versatile and promising compound in medicinal chemistry research. Its applications span from oncology to neurodegenerative diseases, with ongoing studies continuously uncovering new therapeutic potentials. Future research directions will likely focus on clinical translation and the development of optimized derivatives with improved pharmacological profiles.